Cas no 29632-98-2 (Benzenesulfonic acid,2,5-dihydroxy-, sodium salt (1:?))

Benzenesulfonic acid,2,5-dihydroxy-, sodium salt (1:?) structure
29632-98-2 structure
Product Name:Benzenesulfonic acid,2,5-dihydroxy-, sodium salt (1:?)
CAS No:29632-98-2
MF:C6H5NaO5S
MW:212.155671834946
CID:264206
PubChem ID:23663438
Update Time:2025-04-19

Benzenesulfonic acid,2,5-dihydroxy-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2,5-dihydroxy-, sodium salt (1:?)
    • 233-016-3
    • benzenesulfonic acid, 2,5-dihydroxy-, sodium salt (1:1)
    • Sodium 2,5-dihydroxybenzenesulfonate
    • Sodium hydroquinone sulfonate
    • UNII-39QU1N75HD
    • Sodium 2,5-dihydroxybenzenesulphonate
    • sodium2,5-dihydroxybenzenesulfonate
    • 2,5-Dihydroxybenzenesulfonic acid monosodium salt
    • Sodium dobesilate
    • A800072
    • Q27256924
    • Benzenesulfonic acid, 2,5-dihydroxy-, monosodium salt
    • EINECS 233-016-3
    • AKOS015890326
    • 10021-55-3
    • 2,5-Dihydroxybenzenesulfonic acid sodium salt (1:1)
    • SCHEMBL214798
    • sodium;2,5-dihydroxybenzenesulfonate
    • DTXSID9064897
    • 39QU1N75HD
    • FT-0656085
    • 29632-98-2
    • 2,5-Dihydroxybenzenesulfonic acid, monosodium salt
    • SODIUM P-HYDROQUINONE-2-SULFONATE
    • Sodium hydroquinone monosulfonate
    • Benzenesulfonic acid, 2,5-dihydroxy-, sodium salt
    • Hydroquinone sulfonic acid sodium salt
    • NS00082867
    • Inchi: 1S/C6H6O5S.Na/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3,7-8H,(H,9,10,11);/q;+1/p-1
    • InChI Key: KICVIQZBYBXLQD-UHFFFAOYSA-M
    • SMILES: S(C1C=C(C=CC=1O)O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 211.97555
  • Monoisotopic Mass: 211.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 97.66

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